Cas no 193214-24-3 (Aluminum;lithium;cobalt(2+);nickel(2+);oxygen(2-))

• Product Name: Aluminum;lithium;cobalt(2+);nickel(2+);oxygen(2-)
• CAS No: 193214-24-3
• MF: AlCoLiNiO₄
• MW: 215.546741485596
• CID: 2602273
• PubChem ID: 22610795
• Update Time: 2025-05-21

Aluminum;lithium;cobalt(2+);nickel(2+);oxygen(2-) Chemical and Physical Properties

Names and Identifiers

• 193214-24-3
• Lithium Nickel Cobalt Aluminium Oxide (LiNi0.8Co0.15Al0.05O2)
• Aluminum;lithium;cobalt(2+);nickel(2+);oxygen(2-)

• Inchi： 1S/Al.Co.Li.Ni.4O/q+3;+2;+1;+2;4*-2
• InChI Key： NDPGDHBNXZOBJS-UHFFFAOYSA-N
• SMILES： [Ni+2].[Co+2].[Al+3].[O-2].[O-2].[O-2].[O-2].[Li+]

Computed Properties

• Exact Mass: 214.845735g/mol
• Monoisotopic Mass: 214.845735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4Ų

Additional information on Aluminum;lithium;cobalt(2+);nickel(2+);oxygen(2-)

Introduction to Aluminum;Lithium;Cobalt(2+);Nickel(2+);Oxygen(2-) Compound with CAS No. 193214-24-3

The compound with the CAS number 193214-24-3 represents a unique blend of elements that has garnered significant attention in the field of advanced materials and chemical research. This compound, characterized by the presence of Aluminum, Lithium, Cobalt(2+), Nickel(2+), and Oxygen(2-), exhibits a fascinating set of properties that make it highly relevant for various applications, particularly in energy storage and catalysis.

In recent years, the integration of these elements into novel materials has opened up new avenues for innovation. The combination of Lithium and Nickel(2+) is particularly noteworthy, as it forms the basis of many high-performance lithium-ion batteries. These batteries are critical for modern technologies, including electric vehicles and renewable energy storage systems. The addition of Cobalt(2+) further enhances the electrochemical performance, improving both energy density and cycle life.

The role of Oxygen(2-) in this compound is equally significant. Oxygen-based compounds are known for their stability and reactivity, making them ideal candidates for use in redox reactions. In the context of this compound, oxygen acts as a mediator, facilitating efficient charge transfer and enhancing overall battery performance. This is particularly important in the development of next-generation battery technologies that require higher efficiency and longer operational lifespans.

Moreover, the inclusion of Aluminum in the compound contributes to its structural integrity and thermal stability. Aluminum-based materials are widely used in various industries due to their lightweight nature and high strength-to-weight ratio. In battery applications, aluminum can serve as anodes or conductive additives, further improving the overall performance of the battery.

Recent research has also highlighted the potential of this compound in catalytic applications. The presence of multiple transition metals like Cobalt(2+) and Nickel(2+) makes it an excellent candidate for use in heterogeneous catalysis. These metals can facilitate various chemical reactions, including hydrogenation, oxidation, and dehydrogenation, which are crucial for industrial processes. The ability to tailor the composition and structure of this compound allows researchers to fine-tune its catalytic properties for specific applications.

The synthesis of this compound involves a meticulous process that ensures the precise incorporation of each element. Advanced techniques such as sol-gel methods, hydrothermal synthesis, and co-precipitation are commonly employed to achieve the desired stoichiometry and morphology. These methods allow for precise control over the particle size, surface area, and distribution of active species, which are critical factors influencing the performance of the final material.

In terms of applications, this compound has shown great promise in energy storage solutions. Its ability to store and release large amounts of energy efficiently makes it ideal for use in lithium-ion batteries. Additionally, its stability under extreme conditions makes it suitable for high-drain devices such as smartphones, laptops, and electric vehicles. The growing demand for sustainable energy solutions has further fueled interest in developing advanced materials like this one.

The environmental impact of using this compound is also a critical consideration. Unlike traditional materials that may rely on rare or environmentally harmful elements, this compound offers a more sustainable alternative. The use of abundant elements like aluminum and oxygen reduces reliance on scarce resources and minimizes environmental footprint. Furthermore, its recyclability ensures that it can be reused multiple times without significant loss in performance.

In conclusion, the compound with CAS number 193214-24-3, characterized by its unique combination of Aluminum, Lithium, Cobalt(2+), Nickel(2+), and Oxygen(2-), represents a significant advancement in materials science. Its multifaceted applications in energy storage and catalysis highlight its potential to drive innovation across multiple industries. As research continues to uncover new possibilities for this compound, its role in shaping a sustainable future becomes increasingly evident.